1-(4-Cyano-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazol-5-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[4-cyano-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazol-5-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H22N4O4/c1-14-4-2-3-5-18(14)28-13-16-6-7-19(29-16)21-25-17(12-23)22(30-21)26-10-8-15(9-11-26)20(24)27/h2-7,15H,8-11,13H2,1H3,(H2,24,27)
• InChI Key: RCTUBIDWXYAQKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)N4CCC(CC4)C(=O)N)C#N
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

The compound “1-(4-Cyano-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazol-5-yl)piperidine-4-carboxamide” is a chemical compound. It belongs to the class of organic compounds known as 2-furanilides, which are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide.

Synthesis Analysis

The synthesis of such compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation, a process not well developed, is often used in the synthesis of these compounds. A series of new hybrid molecules containing fragments of anestesin and 4- (2-furyl)-1,4-dihydronicotinonitrile have been obtained starting from diketene, ethyl 4-aminobenzoate, cyanothioacetamide, and furfural.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). The key step in SM coupling is transmetalation, where a nucleophilic boron group transfers to a palladium catalyst. . Researchers have successfully employed this compound to create complex molecules with mild reaction conditions and functional group tolerance.

Anti-Markovnikov Alkene Hydromethylation

A recent study demonstrated the catalytic protodeboronation of alkyl boronic esters using a radical approach. When combined with a Matteson–CH₂ homologation, this protocol enables formal anti-Markovnikov alkene hydromethylation. .

Future Directions

The future directions for this compound could involve the development of highly efficient and safe drugs for pain reduction, as the pain syndrome is among the most frequent ones in the clinical practice. The use of hybrid bioactive molecules allows combined therapy of the multifactor diseases with a single drug.